3,4-dichloro-N-(1-ethyl-1-methylprop-2-yn-1-yl)benzamide

• IUPAC Name: 3,4-dichloro-N-(3-methylpent-1-yn-3-yl)benzamide
• InChI: InChI=1S/C13H13Cl2NO/c1-4-13(3,5-2)16-12(17)9-6-7-10(14)11(15)8-9/h1,6-8H,5H2,2-3H3,(H,16,17)
• InChI Key: GRKYZYLKOSJCER-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C#C)NC(=O)C1=CC(=C(C=C1)Cl)Cl
• Molecular Formula: C13H13Cl2NO
• Molecular Weight: 270.15 g/mol

Description

3,4-dichloro-N-(1-ethyl-1-methylprop-2-yn-1-yl)benzamide, commonly known as DCMYB, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic properties. DCMYB belongs to the class of benzamide derivatives and has been studied extensively for its anticancer and anti-inflammatory properties.

Mechanism of Action

The mechanism of action of DCMYB is not fully understood. However, studies have shown that it acts by inhibiting the activity of certain enzymes and proteins that are involved in cell proliferation and inflammation. DCMYB has been found to induce cell cycle arrest and apoptosis in cancer cells, leading to their death.
Biochemical and Physiological Effects:
DCMYB has been found to have various biochemical and physiological effects on cells. It has been shown to inhibit the activity of certain enzymes and proteins that are involved in cell proliferation and inflammation. DCMYB has also been found to induce cell cycle arrest and apoptosis in cancer cells, leading to their death. It has been found to have anti-inflammatory effects by inhibiting the production of inflammatory cytokines.

Advantages and Limitations for Lab Experiments

The advantages of using DCMYB in lab experiments include its potent anticancer and anti-inflammatory properties, high yield and purity of synthesis, and its ability to induce cell death in cancer cells. However, the limitations of using DCMYB include the lack of understanding of its mechanism of action and potential side effects.

Future Directions

For the research on DCMYB include the identification of its mechanism of action, optimization of its synthesis, and the development of more potent derivatives. Further studies are needed to determine the potential side effects of DCMYB and its efficacy in clinical trials. The use of DCMYB in combination with other drugs for the treatment of cancer and inflammatory diseases should also be explored.

Scientific Research Applications

DCMYB has been extensively studied for its potential therapeutic properties in various diseases. Studies have shown that DCMYB has potent anticancer properties and can induce cell death in cancer cells. It has been found to be effective against various types of cancers, including breast, lung, and prostate cancer. DCMYB has also been studied for its anti-inflammatory properties and has shown promising results in the treatment of inflammatory diseases such as arthritis.